N-Methyl-3-piperidin-4-ylbenzamide

• IUPAC Name: N-methyl-3-piperidin-4-ylbenzamide
• InChI: InChI=1S/C13H18N2O/c1-14-13(16)12-4-2-3-11(9-12)10-5-7-15-8-6-10/h2-4,9-10,15H,5-8H2,1H3,(H,14,16)
• InChI Key: XLFOXUXXHLPLOD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2CCNCC2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• CAS No.: 1221279-03-3

Description

“N-Methyl-3-piperidin-4-ylbenzamide” is a chemical compound with the CAS Number: 1221279-03-3. It is also known as “N-Methyl-3-(piperidin-4-yl)benzamide hydrochloride” and has a molecular weight of 291.22.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular formula of “this compound” is C13H18N2O. Its molecular weight is 218.29.

Physical and Chemical Properties Analysis

“this compound” is a solid substance that should be stored at 2-8°C. It has a molecular weight of 291.22.

Scientific Research Applications

Application in Anti-Diabetic Drug Impurity Analysis

A study by Kancherla et al. (2018) identified several impurities in Repaglinide, an anti-diabetic drug. The analysis included similar compounds to N-Methyl-3-piperidin-4-ylbenzamide, providing insight into the analytical methods for detecting impurities in pharmaceuticals.

Piperidine in Psychiatric Disorders Treatment

Research by Abood et al. (1961) explored the use of piperidine, a related compound, in treating psychiatric disorders. This study contributes to understanding the role of such compounds in mental health treatment.

Anti-Angiogenic and DNA Cleavage Studies

A study by Kambappa et al. (2017) on N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives, closely related to this compound, demonstrated significant anti-angiogenic and DNA cleavage activities, indicating potential in cancer research.

Synthetic Opioids Research

A paper by Elliott et al. (2016) on synthetic opioids, including compounds structurally similar to this compound, provided insight into the development and analysis of novel analgesic compounds.

Investigation of Metabolites in Novel Drug Development

Research by Umehara et al. (2009) on the metabolites of a novel If channel inhibitor, which includes piperidino compounds, contributed to understanding the metabolic pathways and excretion of novel pharmaceuticals.

Future Directions

Piperidines, including “N-Methyl-3-piperidin-4-ylbenzamide”, are among the most important synthetic fragments for designing drugs. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the future directions in the research and development of “this compound” and its derivatives are likely to be focused on their potential applications in the pharmaceutical industry.

Mechanism of Action

Target of Action

N-Methyl-3-piperidin-4-ylbenzamide is a derivative of piperidine . Piperidine derivatives are known to have a wide range of biological activities, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects . .

Mode of Action

Piperidine derivatives are known to interact with various targets to exert their effects . For instance, some piperidine derivatives can inhibit cell division by inducing p21, p27, or p53 and promote apoptosis by inducing p53, Nip3, Noxa, or HGTD-P .

Biochemical Pathways

For example, some piperidine derivatives can induce the expression of HIF-1α protein and downstream target gene p21, and upregulate the expression of cleaved caspase-3 to promote tumor cells apoptosis .

Result of Action

Piperidine derivatives are known to have a wide range of effects, including anticancer, antimicrobial, analgesic, anti-inflammatory, and antipsychotic effects .